Cas no 1246094-80-3 (N-Cyclopropyl-N-methyl-2- - cmat Aminotetraline Hydrobromide,)

• Product Name: N-Cyclopropyl-N-methyl-2- - cmat Aminotetraline Hydrobromide,
• CAS No: 1246094-80-3
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 1220350
• Update Time: 2025-11-02

N-Cyclopropyl-N-methyl-2- - cmat Aminotetraline Hydrobromide, Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-n-methyl-1,2,3,4-tetrahydro-2-naphthalenamine Hydro Bromide (1:1)
• Cyclopropyl-methyl-(1,2,3,4-tetrahydro-naphthalen-2-yl)-amine hydrobromide
• N-Cyclopropyl-N-methyl-2-aminotetraline hydrobromide
• Aminotetraline hydrobromide, N-Cyclopropyl-N-methyl-2- - CMAT
• N-Cyclopropyl-N-methyl-2- - cmat Aminotetraline Hydrobromide,
• "Aminotetraline hydrobromide, N-Cyclopropyl-N-methyl-2-"
• N-Cyclopropyl-N-methyl-1,2,3,4-tetrahydronaphthalen-2-amine

• Inchi： 1S/C14H19N.BrH/c1-15(13-8-9-13)14-7-6-11-4-2-3-5-12(11)10-14;/h2-5,13-14H,6-10H2,1H3;1H
• InChI Key： ISLOOUSSKRJHPQ-UHFFFAOYSA-N
• SMILES： N(C1CC1)(C1CCC2=CC=CC=C2C1)C.Br

Additional information on N-Cyclopropyl-N-methyl-2- - cmat Aminotetraline Hydrobromide,

N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide (CAS 1246094-80-3): A Comprehensive Overview

N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide (CAS 1246094-80-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This tetraline derivative with its unique cyclopropyl-methylamine substitution pattern presents intriguing structural features that make it valuable for various scientific applications.

The molecular structure of N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide combines a tetralin (1,2,3,4-tetrahydronaphthalene) core with an aminomethyl group at the 2-position, further modified by N-cyclopropyl and N-methyl substitutions. This arrangement creates a structurally constrained amine that influences its physicochemical properties and potential biological activities.

Recent studies have explored the pharmacological potential of N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide and related compounds. The constrained geometry imposed by the cyclopropyl ring may contribute to enhanced receptor binding selectivity, making this compound particularly interesting for central nervous system (CNS) drug discovery programs. Researchers are investigating its potential as a neurotransmitter modulator due to its structural similarity to known bioactive molecules.

The synthetic route to N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide typically involves multi-step organic transformations starting from commercially available tetralin derivatives. Key steps often include Friedel-Crafts acylation, reductive amination, and N-alkylation procedures. The final product is isolated as the hydrobromide salt, which offers improved stability and handling characteristics compared to the free base form.

From a physicochemical perspective, N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide typically appears as a white to off-white crystalline powder. Its solubility profile shows good dissolution in polar organic solvents and moderate solubility in water, which is important for formulation development. The hydrobromide salt form enhances these properties while maintaining the compound's stability under standard storage conditions.

In the context of current research trends, this compound aligns with growing interest in structurally constrained amines for medicinal chemistry applications. The pharmaceutical industry continues to explore such compounds for their potential in addressing CNS disorders, with particular attention to their blood-brain barrier permeability and receptor subtype selectivity.

Quality control of N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry for structural confirmation, and X-ray powder diffraction for crystalline form characterization. These rigorous analytical procedures ensure batch-to-batch consistency for research applications.

The safety profile of N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide is an important consideration for researchers. While comprehensive toxicological data may be limited due to its specialized research status, standard laboratory precautions for handling amine-containing compounds should be observed. This includes proper personal protective equipment and adequate ventilation when working with the substance in powder form.

From a commercial availability standpoint, N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide is typically supplied by specialized fine chemical manufacturers and research chemical suppliers. Current market trends show increasing demand for such structurally unique compounds as tools for drug discovery and mechanistic studies in academic and industrial settings.

Storage recommendations for N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide generally suggest keeping the material in tightly sealed containers under controlled temperature conditions, protected from light and moisture. These measures help maintain the compound's stability over extended periods, which is crucial for research continuity.

The intellectual property landscape surrounding N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide and related compounds continues to evolve. Researchers should be aware of potential patent considerations when exploring new applications for this chemical entity, particularly in pharmaceutical development contexts.

Future research directions for N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide may include more detailed investigations of its pharmacokinetic properties, potential metabolic pathways, and structure-activity relationships within related chemical series. Such studies could further elucidate the compound's potential utility in various research applications.

In summary, N-Cyclopropyl-N-methyl-2-Aminotetraline Hydrobromide (CAS 1246094-80-3) represents an interesting chemical tool for medicinal chemistry research. Its unique structural features and potential biological relevance make it a valuable compound for investigating structure-activity relationships and developing new research leads in various therapeutic areas.